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Compound of Interest

Compound Name: D-Gluconic acid, delta-lactone

Cat. No.: B7769927 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for D-Gluconic acid, delta-lactone, including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans to foster a

secure research environment.

Personal Protective Equipment (PPE)
When handling D-Gluconic acid, delta-lactone, particularly in its solid, powdered form,

adherence to the following personal protective equipment guidelines is critical to minimize

exposure and ensure personal safety.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards is

recommended.[1]

Hand Protection Rubber gloves

A breakthrough time of greater

than 480 minutes is

suggested.[2][3] Always

inspect gloves prior to use and

wash hands after handling.

Respiratory Protection
Dust mask or respirator with a

particle filter

Recommended in case of

inadequate ventilation or when

dusts are generated.[2][4][5][6]

A half mask with a P2 particle

filter (EN 143) is an option.[2]

Skin and Body Protection

Lightweight protective clothing,

chemical-resistant apron, long-

sleeved clothing, and safety

shoes

Choose body protection based

on the amount and

concentration of the substance

at the workplace.[2][3][4][5]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment. The following procedural steps provide guidance from preparation to final

disposal of D-Gluconic acid, delta-lactone.

Handling and Storage:

Ventilation: Always handle D-Gluconic acid, delta-lactone in a well-ventilated area to

minimize dust inhalation.[2][3][4]

Avoiding Dust Formation: Take measures to avoid the creation of dust.[3][4][5] Dry powders

can build static electricity charges; therefore, provide adequate precautions like electrical

grounding.[5]
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Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Always wash hands thoroughly with soap and water after handling.[7]

Storage Conditions: Store in a dry, cool, and well-ventilated place in its original, tightly sealed

container.[3][4] It is sensitive to moisture.[4] Keep away from heat, sources of ignition, and

incompatible materials such as strong oxidizing agents and strong bases.[4][5]

Accidental Release Measures:

Isolate the Area: Immediately isolate the spill or leak area and keep unauthorized personnel

away.[5]

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment as detailed in the table above.[4][5] Avoid breathing dust.[4][5]

Containment and Clean-up: For minor spills, use dry clean-up procedures to avoid

generating dust.[7] For larger spills, prevent the spillage from entering drains, sewers, or

water courses.[7] Vacuum or sweep up the material and place it into a suitable, labeled

container for disposal.[5][7]

Decontamination: After the material has been collected, flush the remainder with plenty of

water.[5]

Disposal Plan:

Waste Disposal: All waste must be handled in accordance with local, state, and federal

regulations.[4][6][7] Do not mix with other waste.[6]

Contaminated Packaging: Empty containers should be treated as the product itself and taken

for local recycling, recovery, or waste disposal.[4][6]

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of D-Gluconic acid,
delta-lactone, from initial preparation to final disposal, incorporating key safety checkpoints.
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Caption: Safe handling workflow for D-Gluconic acid, delta-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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